Cas no 135626-42-5 (1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene)
135626-42-5 structure
Product Name:1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene
CAS No:135626-42-5
MF:C13H20O3
MW:224.296104431152
CID:1238583
PubChem ID:178273
Update Time:2025-04-20
1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene
- 1,3,4-trimethoxy-5-methyl-2-propan-2-ylbenzene
- 135626-42-5
- Benzene, 1,3,4-trimethoxy-5-methyl-2-(1-methylethyl)-
- O-methyl espintanol
- O-Methylespintanol
- DTXSID40159480
- CHEMBL464710
- 1,3,4-trimethoxy-5-methyl-2-propan-2-yl-benzene
-
- Inchi: 1S/C13H20O3/c1-8(2)11-10(14-4)7-9(3)12(15-5)13(11)16-6/h7-8H,1-6H3
- InChI Key: MAUVOSNIBLQEQI-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C)C=C(C=1C(C)C)OC)OC
Computed Properties
- Exact Mass: 224.1413
- Monoisotopic Mass: 224.141245
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
- XLogP3: 3.3
Experimental Properties
- Density: 0.984
- Boiling Point: 322.4°C at 760 mmHg
- Flash Point: 107.9°C
- Refractive Index: 1.485
- PSA: 27.69
1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
135626-42-5 (1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene) Related Products
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